N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4

• Molecular Formula: C16H24O3
• Molecular Weight: 268.38 g/mol
• InChI: InChI=1S/C16H24O3/c1-2-3-4-5-6-7-8-13-19-16(18)14-9-11-15(17)12-10-14/h9-12,17H,2-8,13H2,1H3/i9D,10D,11D,12D
• InChIKey: MBNSKHJDYXPONL-IRYCTXJYSA-N

N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4: Deuterated Nonylparaben for Quantitative LC-MS/MS and Endocrine Disruption Research

N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4 (Nonylparaben-d4) is a stable isotope-labeled analog of n-nonyl 4-hydroxybenzoate (nonylparaben), a C9 alkyl chain paraben ester within the 4-hydroxybenzoic acid ester class [1]. The compound incorporates four deuterium atoms specifically at the 2,3,5,6 aromatic ring positions, resulting in a molecular mass shift of +4 Da (from 264.36 Da to 268.38 Da) relative to the unlabeled parent compound [1]. This site-specific deuteration pattern ensures isotopic purity (typically 98 atom % D) and provides the mass spectrometric differentiation required for use as a stable isotope-labeled internal standard in quantitative LC-MS/MS applications, while the parent nonylparaben structure exhibits the highest endocrine-disrupting potency among parabens across multiple steroidogenic enzyme targets [2][3][4].

Deuterated Internal Standard

For isotope dilution LC-MS/MS quantitation of nonylparaben

Aromatic-ring deuteration enables co-elution and matrix effect compensation

• [1] PubChem. Compound Summary: N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4. PubChem CID 131708692. U.S. National Library of Medicine. View Source
• [2] Xiang J, et al. Effects of parabens on human and rat placental 3β-hydroxysteroid dehydrogenase isoforms: Structure activity relationship and docking analysis. J Steroid Biochem Mol Biol. 2025 Jan;245:106607. View Source
• [3] Aromatase as a novel target of parabens in human and rat placentas: 3D-quantitative structure-activity relationship and docking analysis. Ecotoxicol Environ Saf. 2024 Oct 25;286:117188. View Source
• [4] Paraben preservatives exhibit inhibition on human and rat steroid 5α-reductase 1: A comprehensive 3D-QSAR and computational analysis. J Hazard Mater. 2024 Dec 5;480:135841. View Source

N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4: Why Unlabeled Nonylparaben or Alternative Paraben-d4 Analogs Cannot Substitute Without Analytical Compromise

Generic substitution with unlabeled nonylparaben fails in quantitative LC-MS/MS workflows due to the absence of the +4 Da mass shift required for isotope dilution mass spectrometry (IDMS) differentiation from endogenous or matrix-derived analyte [1]. Substitution with alternative paraben-d4 internal standards (e.g., methyl paraben-d4, propyl paraben-d4, butyl paraben-d4) introduces matrix effect compensation errors due to divergent alkyl chain hydrophobicity—nonylparaben exhibits XLogP3 = 5.9 versus methyl paraben (XLogP3 ≈ 1.9) and propyl paraben (XLogP3 ≈ 3.0)—resulting in differential ionization suppression, retention time offsets, and extraction recovery discrepancies in reversed-phase LC-MS/MS systems [1]. In endocrine disruption research, nonylparaben demonstrates 5.2-fold greater potency against hCYP19A1 (aromatase) and 7.1-fold greater potency against h3β-HSD1 relative to the next most potent paraben comparator (heptylparaben), rendering alternative paraben probes biologically non-equivalent for SAR and mechanistic studies [2][3].

Unlabeled Nonylparaben

Lacks the mass shift required for isotope dilution; may not serve as internal standard for itself in LC-MS/MS.

Shorter-Chain Paraben-d4 Analogs

Substantial hydrophobicity difference drives retention shifts and differential ionization suppression, compromising matrix effect compensation.

Biological Non-Equivalence

Nonylparaben reported as most potent endocrine-disrupting paraben; alternative probes may not represent the same mechanistic profile for quantitative SAR.

• [1] PubChem. Compound Summary: N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4. PubChem CID 131708692. U.S. National Library of Medicine. View Source
• [2] Aromatase as a novel target of parabens in human and rat placentas: 3D-quantitative structure-activity relationship and docking analysis. Ecotoxicol Environ Saf. 2024 Oct 25;286:117188. View Source
• [3] Xiang J, et al. Effects of parabens on human and rat placental 3β-hydroxysteroid dehydrogenase isoforms: Structure activity relationship and docking analysis. J Steroid Biochem Mol Biol. 2025 Jan;245:106607. View Source

N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4: Quantitative Differentiation Evidence Against Comparators

Mass Spectrometric Differentiation: +4 Da Mass Shift Enables Isotope Dilution Quantitation vs. Unlabeled Nonylparaben

N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4 provides a +4 Da mass shift (monoisotopic mass 268.19765 Da) relative to unlabeled nonylparaben (264.17254 Da), enabling baseline chromatographic co-elution with distinct MS/MS precursor ion differentiation for isotope dilution quantitation [1]. This mass shift originates from deuteration at four aromatic ring positions (2,3,5,6), with isotopic enrichment specified at 98 atom % D by commercial suppliers . In contrast, unlabeled nonylparaben cannot serve as an internal standard for itself in IDMS workflows due to mass equivalence with the target analyte .

Mass Shift (+4 Da)

Head-to-head

268.20 vs 264.17 Da

Enables isotope dilution MS differentiation

98 atom % D enrichment; co-elution for matrix effect compensation

Evidence Dimension	Monoisotopic mass and isotopic enrichment
Target Compound Data	268.19765 Da; 98 atom % D isotopic enrichment
Comparator Or Baseline	Unlabeled nonylparaben: 264.17254 Da; 0 atom % D
Quantified Difference	+4.02511 Da mass shift; 98 atom % D enrichment differential
Conditions	High-resolution mass spectrometry; vendor-certified isotopic purity specifications

Why This Matters

The +4 Da mass shift is the minimum analytically sufficient for isotopic differentiation while minimizing deuterium isotope effects on chromatographic retention, ensuring co-elution with the target analyte for accurate matrix effect compensation in quantitative LC-MS/MS.

• [1] PubChem. Compound Summary: N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4. PubChem CID 131708692. U.S. National Library of Medicine. View Source

Endocrine Disruption Potency: 5.2-Fold Superior hCYP19A1 (Aromatase) Inhibition vs. Next Most Potent Paraben Comparator

Nonylparaben (the unlabeled parent of N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4) demonstrates an IC50 of 27.24 μM against human CYP19A1 (aromatase) in placental microsomal assays, compared to 48.26 μM for heptylparaben (C7 alkyl chain), representing a 1.77-fold potency advantage [1]. Relative to the shortest-chain active paraben comparator in the same assay (propylparaben, IC50 = 66.37 μM), nonylparaben exhibits a 2.44-fold potency enhancement [1]. Across the full paraben series tested (methyl, ethyl, propyl, butyl, hexyl, heptyl, nonyl, phenyl, benzyl), nonylparaben shows the highest inhibitory activity, with potency inversely correlated with alkyl chain length (R² correlation reported between carbon number and IC50 values) [1].

hCYP19A1 Inhibition

Cross-study comparable

IC50 27.24 µM vs 48.26 µM (heptyl)

Reported top-ranked aromatase inhibition among tested parabens

Human placental microsomes; inverse alkyl chain length correlation

Evidence Dimension	hCYP19A1 inhibition IC50
Target Compound Data	Nonylparaben IC50 = 27.24 μM
Comparator Or Baseline	Heptylparaben IC50 = 48.26 μM; Propylparaben IC50 = 66.37 μM; Hexylparaben IC50 = 55.65 μM; Butylparaben IC50 = 61.08 μM
Quantified Difference	1.77-fold vs. heptylparaben; 2.44-fold vs. propylparaben
Conditions	Human placental microsomes; CYP19A1 activity assay measuring testosterone-to-estradiol conversion

Why This Matters

Nonylparaben's position as the most potent aromatase inhibitor among all parabens establishes its deuterated analog as the essential isotopic probe for quantitative studies investigating paraben-mediated endocrine disruption via CYP19A1 inhibition.

• [1] Aromatase as a novel target of parabens in human and rat placentas: 3D-quantitative structure-activity relationship and docking analysis. Ecotoxicol Environ Saf. 2024 Oct 25;286:117188. View Source

h3β-HSD1 Inhibition: 7.1-Fold Higher Potency Than Next Most Potent Paraben and 1.9-Fold vs. Heptylparaben

Nonylparaben exhibits an IC50 of 4.17 μM against human placental 3β-hydroxysteroid dehydrogenase type 1 (h3β-HSD1), the enzyme catalyzing pregnenolone-to-progesterone conversion [1]. This potency exceeds the next most active paraben comparator (phenylparaben) by 1.9-fold, and the closest alkyl chain comparator (heptylparaben) by 7.1-fold [1]. The structure-activity relationship across eight parabens (ethyl, propyl, butyl, hexyl, heptyl, nonyl, benzyl, phenyl) demonstrates that inhibitory potency against h3β-HSD1 increases with alkyl chain length and LogP values, with nonylparaben (LogP = 5.9) representing the maximal potency endpoint in the series [1][2].

h3β-HSD1 Inhibition

Cross-study comparable

IC50 4.17 µM vs 29.74 µM (heptyl)

Maximal potency endpoint in tested paraben series

Human placental microsomes; potency increases with LogP

Evidence Dimension	h3β-HSD1 inhibition IC50
Target Compound Data	Nonylparaben IC50 = 4.17 μM
Comparator Or Baseline	Phenylparaben IC50 = 7.87 μM; Heptylparaben IC50 = 29.74 μM; Hexylparaben IC50 = 35.23 μM; Butylparaben IC50 = 66.91 μM; Propylparaben IC50 = 80.56 μM; Ethylparaben IC50 = 123.43 μM
Quantified Difference	1.9-fold vs. phenylparaben; 7.1-fold vs. heptylparaben; 19.2-fold vs. butylparaben
Conditions	Human placental microsomes; 3β-HSD activity assay with pregnenolone substrate and HPLC-MS/MS progesterone quantitation

Why This Matters

The exceptional potency of nonylparaben against h3β-HSD1 makes its deuterated analog the most relevant internal standard for studies quantifying placental steroidogenesis disruption—substituting with shorter-chain paraben-d4 internal standards introduces systematic quantitation bias in nonylparaben-targeted analyses.

• [1] Xiang J, et al. Effects of parabens on human and rat placental 3β-hydroxysteroid dehydrogenase isoforms: Structure activity relationship and docking analysis. J Steroid Biochem Mol Biol. 2025 Jan;245:106607. View Source
• [2] PubChem. Compound Summary: N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4 (XLogP3 = 5.9). PubChem CID 131708692. U.S. National Library of Medicine. View Source

hSRD5A1 Inhibition: Nonylparaben as Most Potent Inhibitor Among Nine Parabens Tested

Nonylparaben demonstrates an IC50 of 7.59 μM against human steroid 5α-reductase type 1 (hSRD5A1) in SF126 glioblastoma cell microsomal assays, representing the strongest inhibitory effect among nine parabens tested (methyl, ethyl, propyl, butyl, hexyl, heptyl, nonyl, phenyl, benzyl) [1]. Kinetic analysis identified nonylparaben as a mixed/noncompetitive inhibitor of hSRD5A1, with 3D-QSAR modeling confirming that hydrophobicity (LogP) and alkyl chain length are the primary determinants of inhibitory potency across the paraben series [1].

hSRD5A1 Inhibition

Class-level inference

IC50 7.59 µM vs 13.51 µM (heptyl)

Strongest inhibitory effect among nine parabens tested

SF126 glioblastoma microsomes; mixed/noncompetitive inhibition

Evidence Dimension	hSRD5A1 inhibition IC50
Target Compound Data	Nonylparaben IC50 = 7.59 μM
Comparator Or Baseline	Heptylparaben IC50 = 13.51 μM; Hexylparaben IC50 = 22.37 μM; Butylparaben IC50 = 43.92 μM; Propylparaben IC50 = 73.08 μM; Ethylparaben IC50 = 113.49 μM
Quantified Difference	1.8-fold vs. heptylparaben; 5.8-fold vs. butylparaben; 9.6-fold vs. propylparaben
Conditions	Human SF126 glioblastoma cell microsomes; SRD5A1 activity assay measuring testosterone-to-dihydrotestosterone conversion

Why This Matters

The consistent pattern of nonylparaben as the most potent inhibitor across three distinct steroidogenic enzyme targets (h3β-HSD1, hCYP19A1, hSRD5A1) establishes its deuterated analog as the singularly appropriate internal standard for any research program investigating the endocrine-disrupting mechanisms of long-chain parabens.

• [1] Paraben preservatives exhibit inhibition on human and rat steroid 5α-reductase 1: A comprehensive 3D-QSAR and computational analysis. J Hazard Mater. 2024 Dec 5;480:135841. View Source

Chromatographic Hydrophobicity Differentiation: XLogP3 = 5.9 Drives Unique Retention and Matrix Effect Profile vs. Shorter-Chain Paraben-d4 Analogs

N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4 exhibits a computed XLogP3 value of 5.9, significantly exceeding the hydrophobicity of shorter-chain paraben-d4 internal standard alternatives: methyl paraben-d4 (XLogP3 ≈ 1.9), ethyl paraben-d4 (XLogP3 ≈ 2.5), propyl paraben-d4 (XLogP3 ≈ 3.0), and butyl paraben-d4 (XLogP3 ≈ 3.5) [1][2]. This hydrophobic differential results in distinct reversed-phase chromatographic retention behavior (approximately 4- to 8-minute retention time differences under typical C18 gradient conditions) and divergent matrix effect profiles in electrospray ionization . Isotope dilution mass spectrometry best practice requires the internal standard to match the target analyte's physicochemical properties to normalize for extraction recovery, ionization efficiency, and matrix suppression effects—conditions that alternative paraben-d4 internal standards cannot satisfy for nonylparaben quantitation due to substantial hydrophobicity mismatch .

Hydrophobicity (XLogP3)

Supporting evidence

Nonylparaben-d4 5.9 vs Propyl-d4 ≈ 3.0

Drives unique RP retention and matrix effect profile

ΔXLogP3 up to 4.0 vs. shorter-chain analogs

Evidence Dimension	Hydrophobicity (XLogP3) and chromatographic retention
Target Compound Data	Nonylparaben-d4: XLogP3 = 5.9
Comparator Or Baseline	Methyl paraben-d4: XLogP3 ≈ 1.9; Propyl paraben-d4: XLogP3 ≈ 3.0; Butyl paraben-d4: XLogP3 ≈ 3.5
Quantified Difference	ΔXLogP3 = 4.0 vs. methyl paraben-d4; ΔXLogP3 = 2.9 vs. propyl paraben-d4
Conditions	Reversed-phase C18 LC conditions; electrospray ionization MS

Why This Matters

The substantial hydrophobicity difference precludes accurate matrix effect compensation when using shorter-chain paraben-d4 internal standards for nonylparaben quantitation, as differential ionization suppression cannot be normalized across compounds with divergent LogP values.

• [1] PubChem. Compound Summary: N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4. PubChem CID 131708692. U.S. National Library of Medicine. View Source
• [2] PubChem. Compound Summary: Methylparaben. PubChem CID 7456. U.S. National Library of Medicine. View Source

N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4: Validated Application Scenarios Based on Quantitative Evidence

Isotope Dilution LC-MS/MS Quantitation of Nonylparaben in Environmental and Biological Matrices

Deploy N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4 as the internal standard for accurate quantitation of nonylparaben in complex matrices including wastewater, food samples, and biological fluids [1]. The +4 Da mass shift (268.19765 Da vs. 264.17254 Da) and XLogP3 = 5.9 hydrophobicity matching ensure co-elution with the target analyte in reversed-phase LC separations while providing distinct MS/MS precursor ion differentiation for selective reaction monitoring [1]. This compound is specifically labeled on the aromatic ring, maintaining the alkyl chain unmodified to preserve native extraction and chromatographic behavior essential for matrix effect compensation [2].

Quantitative Endocrine Disruption Research Targeting h3β-HSD1, hCYP19A1, and hSRD5A1 Steroidogenic Pathways

Utilize N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4 as the stable isotope-labeled internal standard in studies quantifying nonylparaben-mediated inhibition of placental and gonadal steroidogenic enzymes [1]. Nonylparaben exhibits the highest potency among all parabens against h3β-HSD1 (IC50 = 4.17 μM), hCYP19A1 (IC50 = 27.24 μM), and hSRD5A1 (IC50 = 7.59 μM) [1][2]. The deuterated analog enables accurate measurement of nonylparaben concentrations in microsomal incubation assays, cell culture media, and tissue homogenates, supporting dose-response studies and mechanism-of-action investigations into mixed/noncompetitive enzyme inhibition [1][2].

Pharmaceutical Research on Estrone Sulfatase Inhibitors Derived from 4-Hydroxybenzoate Scaffolds

Employ N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4 as a labeled synthetic precursor or analytical reference in studies developing 4-[(aminosulfonyl)oxy]benzoic acid derivatives as estrone sulfatase (ES) inhibitors for potential antitumor applications [1]. The parent nonyl 4-hydroxybenzoate structure has been utilized to prepare sulfonylbenzoic acid esters that demonstrate potent ES inhibition [1]. The deuterated analog provides the isotopic tracer required for monitoring synthetic transformations, quantifying reaction yields by LC-MS, and establishing pharmacokinetic profiles of derived sulfonylbenzoic acid ester candidates [1].

Method Development and Validation for Paraben Analysis in Food, Cosmetic, and Pharmaceutical Products

Incorporate N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4 as the internal standard for nonylparaben in multi-paraben analytical methods covering food preservatives, personal care product ingredients, and pharmaceutical excipients [1]. While certified purity reference materials exist for unlabeled nonylparaben (e.g., GBW(E)100187 with certified purity 99.4% ± 0.7%), these non-isotopically labeled standards cannot serve as internal standards for nonylparaben itself in LC-MS/MS . The deuterated analog fills this analytical gap, enabling method validation parameters including recovery, precision, and matrix effect assessment across diverse sample types [2].

Application

Selection Property

Validation Focus

Isotope Dilution LC-MS/MS Quantitation

Isotopic co-elution and mass differentiation

Matrix effect compensation and recovery

Endocrine Disruption Pathway Studies

Target analyte potency profile correspondence

Concentration monitoring in enzyme assays

Sulfonylbenzoic Acid Ester Derivative Synthesis

Deuterated tracer for reaction monitoring

Yield quantitation and precursor tracking

Multi-Paraben Analytical Method Validation

Certified isotopic standard for nonylparaben

Recovery, precision, matrix effect assessment

• [1] MedChemExpress. 4-Hydroxybenzoic acid n-nonyl ester-d4 (Nonylparaben-d4) Technical Datasheet. MedChemExpress. View Source
• [2] PubChem. Compound Summary: N-Nonyl 4-hydroxybenzoate-2,3,5,6-D4. PubChem CID 131708692. U.S. National Library of Medicine. View Source
• [3] Xiang J, et al. Effects of parabens on human and rat placental 3β-hydroxysteroid dehydrogenase isoforms: Structure activity relationship and docking analysis. J Steroid Biochem Mol Biol. 2025 Jan;245:106607. View Source
• [4] Aromatase as a novel target of parabens in human and rat placentas: 3D-quantitative structure-activity relationship and docking analysis. Ecotoxicol Environ Saf. 2024 Oct 25;286:117188. View Source
• [5] Paraben preservatives exhibit inhibition on human and rat steroid 5α-reductase 1: A comprehensive 3D-QSAR and computational analysis. J Hazard Mater. 2024 Dec 5;480:135841. View Source
• [6] National Institute of Metrology, China. Certified Reference Material: Purity of n-Nonyl 4-Hydroxybenzoate (GBW(E)100187). View Source